Cas no 2549054-67-1 (N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide)
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- F6788-8228
- 2549054-67-1
- N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide
- AKOS040729979
- N-[1-(5-Fluoro-4-pyrimidinyl)-3-piperidinyl]-N-methylcyclopropanesulfonamide
-
- Inchi: 1S/C13H19FN4O2S/c1-17(21(19,20)11-4-5-11)10-3-2-6-18(8-10)13-12(14)7-15-9-16-13/h7,9-11H,2-6,8H2,1H3
- InChI Key: WUNGIBGXCKBYMK-UHFFFAOYSA-N
- SMILES: C1(S(N(C2CCCN(C3C(F)=CN=CN=3)C2)C)(=O)=O)CC1
Computed Properties
- Exact Mass: 314.12127520g/mol
- Monoisotopic Mass: 314.12127520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 471.8±55.0 °C(Predicted)
- pka: 6.37±0.27(Predicted)
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6788-8228-2μmol |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-5μmol |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-10μmol |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-20μmol |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-1mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-2mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-3mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-4mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-5mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6788-8228-10mg |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide |
2549054-67-1 | 10mg |
$118.5 | 2023-09-07 |
N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide
Recent Advances in the Study of N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide (CAS: 2549054-67-1)
In recent years, the compound N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide (CAS: 2549054-67-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. The integration of a fluoropyrimidine moiety and a cyclopropanesulfonamide group within its structure suggests a high degree of specificity and potency, making it a subject of intense research.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation is its role as a selective inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize the binding interactions between N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide and its target kinases. These studies have revealed that the compound exhibits a high affinity for specific kinase domains, thereby inhibiting their activity with remarkable precision.
In addition to its kinase inhibitory properties, N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide has been explored for its potential in cancer therapy. Preclinical studies have demonstrated its efficacy in suppressing tumor growth in various cancer models, including breast cancer and leukemia. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interference with key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore its potential as a novel therapeutic agent in oncology.
Another noteworthy aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have shown that N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its moderate plasma half-life and low toxicity in animal models suggest that it could be a viable candidate for further clinical development. However, challenges such as optimizing its bioavailability and minimizing off-target effects remain areas of active research.
Looking ahead, the future of N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide research appears promising. Ongoing studies are aimed at refining its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics for a wide range of diseases.
2549054-67-1 (N-[1-(5-fluoropyrimidin-4-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)